2-(4-(isopropylsulfonyl)phenyl)-N-(4-(2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)phenyl)acetamide

• IUPAC Name: 2-[4-[[2-(4-propan-2-ylsulfonylphenyl)acetyl]amino]phenyl]-N-(2,2,2-trifluoroethyl)acetamide
• InChI: InChI=1S/C21H23F3N2O4S/c1-14(2)31(29,30)18-9-5-16(6-10-18)12-20(28)26-17-7-3-15(4-8-17)11-19(27)25-13-21(22,23)24/h3-10,14H,11-13H2,1-2H3,(H,25,27)(H,26,28)
• InChI Key: NUWPIHUSLJCDAL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)C1=CC=C(C=C1)CC(=O)NC2=CC=C(C=C2)CC(=O)NCC(F)(F)F
• Molecular Formula: C21H23F3N2O4S
• Molecular Weight: 456.5 g/mol

Description

2-(4-(isopropylsulfonyl)phenyl)-N-(4-(2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C21H23F3N2O4S and its molecular weight is 456.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

One study focuses on the synthesis and molecular docking analysis of a compound with similar structural features, aiming at anticancer applications. The synthesis process involves stirring specific compounds in dry dichloromethane, followed by recrystallization and elucidation through spectroscopic techniques. The anticancer activity was confirmed by targeting the VEGFr receptor, showcasing the compound's potential in therapeutic applications (Sharma et al., 2018).

Biological and Pharmacological Activities

• Antibacterial and Antifungal Studies

  Another research effort synthesizes and evaluates N-substituted derivatives of a compound bearing the 1,3,4-oxadiazole moiety for their antibacterial and antifungal activities. The synthesized compounds showed moderate to significant activity against both Gram-negative and Gram-positive bacteria, emphasizing the chemical's utility in developing new antimicrobial agents (Khalid et al., 2016).

• Anti-inflammatory and Analgesic Activities

  The synthesis and pharmacological assessment of novel acetamide derivatives, including Leuckart synthesis of compounds with a 2-phenoxy-N-(1-phenylethyl)acetamide nucleus, have been conducted. These compounds were evaluated for cytotoxic, anti-inflammatory, analgesic, and antipyretic effects, showing activities comparable to standard drugs. This highlights the potential use of such compounds in developing new therapeutic agents for various conditions (Rani et al., 2016).

Chemical Synthesis for Drug Design

• Drug Design and Discovery: A study on green approaches for drug design and discovery of paracetamol analogues as potential analgesic and antipyretic agents showcases the environmental-friendly synthesis of compounds with potential therapeutic applications. This emphasizes the significance of sustainable methods in synthesizing analogues of well-known drugs for enhanced analgesic and antipyretic effects (Reddy et al., 2014).